2-[[7-(3-Bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy]acetic acid

• IUPAC Name: 2-[[7-(3-bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy]acetic acid
• InChI: InChI=1S/C29H26BrNO6/c30-20-7-5-6-19(12-20)29(36-14-26(32)33)15-28(37-18-29)16-31(17-28)27(34)35-13-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-12,25H,13-18H2,(H,32,33)
• InChI Key: GCJZTAPYKIOOMY-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)OCC1(C6=CC(=CC=C6)Br)OCC(=O)O
• Molecular Formula: C29H26BrNO6
• Molecular Weight: 564.4 g/mol
• CAS No.: 2241139-51-3

Description

2-[[7-(3-Bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy]acetic acid is a useful research compound. Its molecular formula is C29H26BrNO6 and its molecular weight is 564.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Spirocyclic Oxetane-Fused Benzimidazole Synthesis : A study by Gurry, McArdle, and Aldabbagh (2015) describes the synthesis of 2-oxa-7-azaspiro[3.5]nonane, a compound structurally related to the one . This synthesis involves spirocyclic oxetanes and their conversion into benzimidazoles, showcasing the chemical flexibility and potential applications of similar compounds (Gurry, McArdle, & Aldabbagh, 2015).

• Electrophilic Amination of C-H-Acidic Compounds : Research by Andreae, Schmitz, Wulf, and Schulz (1992) involves the reactions of 1-oxa-2-azaspiro[2.5]octane with various C-H acids. The study highlights the potential for creating diverse chemical structures, including those similar to the compound (Andreae, Schmitz, Wulf, & Schulz, 1992).

Biological Applications

• Hydrolysis and Acylation of Imino Groups : Belikov et al. (2013) examined the acid-catalyzed hydrolysis of compounds structurally related to the given chemical. Their work contributes to understanding the reactivity and potential applications of these compounds in biological contexts (Belikov et al., 2013).

• Gabapentin-based Synthesis of Biologically Active Compounds : A study by Poor et al. (2018) explored the synthesis of N-cyclohexyl compounds using gabapentin, revealing the potential of using such spirocyclic structures in developing biologically active molecules (Poor, Darehkordi, Anary‐Abbasinejad, & Mohammadi, 2018).